Cas no 35667-29-9 (6-(6-chloro-2-methylsulfanyl-purin-9-yl)-2-hydroxymethyl-3,6-dihydro-2H-pyran-3-ol)

• Product Name: 6-(6-chloro-2-methylsulfanyl-purin-9-yl)-2-hydroxymethyl-3,6-dihydro-2H-pyran-3-ol
• CAS No: 35667-29-9
• MF: C₁₂H₁₃ClN₄O₃S
• MW: 328.774619817734
• CID: 920577
• PubChem ID: 264885
• Update Time: 2025-04-19

6-(6-chloro-2-methylsulfanyl-purin-9-yl)-2-hydroxymethyl-3,6-dihydro-2H-pyran-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-(6-chloro-2-methylsulfanyl-purin-9-yl)-2-hydroxymethyl-3,6-dihydro-2H-pyran-3-ol
• 1H-Indole-3-carboxylicacid, 6-[(6-amino-4-pyrimidinyl)oxy]-
• 6-(6-amino-pyrimidin-4-yloxy)-1H-indole-3-carboxylic acid
• AG-H-60601
• CTK3E7205
• SureCN2431520
• 6-chloro-9-(2,3-dideoxyhex-2-enopyranosyl)-2-(methylsulfanyl)-9h-purine
• DTXSID20957047
• NSC-100280
• 35667-29-9
• NSC100280

• Inchi： 1S/C12H13ClN4O3S/c1-21-12-15-10(13)9-11(16-12)17(5-14-9)8-3-2-6(19)7(4-18)20-8/h2-3,5-8,18-19H,4H2,1H3
• InChI Key： NTPDZKQRJUIWON-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C(N=1)SC)N(C=N2)C1C=CC(C(CO)O1)O

Computed Properties

• Exact Mass: 328.04000
• Monoisotopic Mass: 328.0396892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 118.59000
• LogP: 1.00840